Cas no 956394-36-8 (1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 956394-36-8
• MF: C₁₂H₁₃F₂N₃O
• MW: 253.247929334641
• MDL: MFCD04967699
• CID: 3057029
• PubChem ID: 7017262
• Update Time: 2025-08-05

1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-((2,4-Difluorophenoxy)methyl)-3,5-dimethyl-1H-pyrazol-4-amine
• DTXSID101176380
• AKOS000306206
• C12H13F2N3O
• 1-(2,4-difluorophenoxymethyl)-3,5-dimethyl-1h-pyrazol-4-amine
• GNB39436
• 1-(2,4-Difluoro-phenoxymethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
• VS-09718
• EN300-229126
• 1-[(2,4-difluorophenoxy)methyl]-3,5-dimethyl-pyrazol-4-amine
• 1-[(2,4-difluorophenoxy)methyl]-3,5-dimethylpyrazol-4-amine
• 1-(2,4-DIFLUOROPHENOXYMETHYL)-3,5-DIMETHYLPYRAZOL-4-AMINE
• BBL030284
• STK349339
• 1-(2,4-Difluoro-phenoxymethyl)-3,5-dimethyl-1 H -pyrazol-4-ylamine
• 1-[(2,4-difluorophenoxy)methyl]-3,5-dimethyl-1H-pyrazol-4-amine
• CS-0240577
• 956394-36-8
• 1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine

• MDL： MFCD04967699
• Inchi： 1S/C12H13F2N3O/c1-7-12(15)8(2)17(16-7)6-18-11-4-3-9(13)5-10(11)14/h3-5H,6,15H2,1-2H3
• InChI Key： HACMXUZTKLJVRS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCN1C(C)=C(C(C)=N1)N)F

Computed Properties

• Exact Mass: 253.10266837Da
• Monoisotopic Mass: 253.10266837Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 404.6±45.0 °C at 760 mmHg
• Flash Point: 198.5±28.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine

Research Brief on 1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine (CAS: 956394-36-8)

The compound 1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine (CAS: 956394-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine, which contribute to its pharmacological properties. The presence of the difluorophenoxy moiety and the pyrazole ring in its structure suggests potential interactions with biological targets, such as enzymes or receptors, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for preclinical studies.

In vitro and in vivo studies have demonstrated that 1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine exhibits notable biological activity, particularly in the context of anti-inflammatory and antimicrobial applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest its potential as a lead compound for the development of novel antibiotics.

Furthermore, computational modeling and molecular docking studies have provided insights into the mechanism of action of 1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine. These studies indicate that the compound may bind to specific active sites of target proteins, thereby modulating their function. Such mechanistic understanding is crucial for optimizing its pharmacological profile and minimizing off-target effects.

Despite these promising results, challenges remain in the development of 1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring structural modifications and formulation strategies to enhance its drug-like properties.

In conclusion, 1-(2,4-Difluorophenoxy)methyl-3,5-dimethyl-1H-pyrazol-4-amine (CAS: 956394-36-8) represents a promising scaffold for drug discovery, with demonstrated biological activity and potential therapeutic applications. Continued research efforts are warranted to fully elucidate its pharmacological potential and translate these findings into clinical applications.